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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and storage of 4-sec-
butylaniline (CAS No: 30273-11-1), a chemical intermediate utilized in the synthesis of various

organic molecules.[1] Adherence to these guidelines is critical to ensure personnel safety and

maintain the integrity of the compound.

Chemical and Physical Properties
Proper handling and storage procedures are informed by the physical and chemical properties

of a substance. Key data for 4-sec-butylaniline are summarized below.
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Property Value

Molecular Formula C₁₀H₁₅N[1][2]

Molecular Weight 149.23 g/mol [1][2]

Appearance Colorless to Yellow clear liquid

Boiling Point 244-245 °C at 727 mm Hg[1]

Density 0.977 g/mL at 25 °C[1]

Refractive Index n20/D 1.537[1]

Flash Point 226 °F

pKa 5.02 ± 0.10 (Predicted)[1]

Hazard Identification and Safety Precautions
4-sec-Butylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[3][4] It

can also cause skin and eye irritation.[4]

Hazard Statements (GHS):

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[3][5]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

H412: Harmful to aquatic life with long lasting effects.[4]

Precautionary Statements (GHS):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

P270: Do not eat, drink or smoke when using this product.[6][7]
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P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3][4]

P302+P352: IF ON SKIN: Wash with plenty of water.[6]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Experimental Protocols
Handling Protocol

Engineering Controls: Always handle 4-sec-butylaniline in a well-ventilated area, preferably

within a chemical fume hood.[6][8] Ensure that eyewash stations and safety showers are

readily accessible.[9]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) inspected for integrity before each

use.[6]

Eye Protection: Use tightly fitting safety goggles or a face shield.[6]

Lab Coat: A standard laboratory coat is required. For larger quantities or potential for

splashing, a chemical-resistant apron is recommended.

Respiratory Protection: If ventilation is inadequate or if aerosols may be generated, use a

NIOSH-approved respirator with an organic vapor cartridge.[6][8]

Dispensing:

Use a calibrated pipette or a syringe for transferring small volumes.

For larger volumes, use a graduated cylinder or a dispensing pump.
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Avoid creating aerosols.

General Hygiene: Avoid contact with skin and eyes.[4][6] Do not eat, drink, or smoke in the

laboratory.[6][7] Wash hands thoroughly after handling.[6][7]

Storage Protocol
Container: Store in a tightly closed, original container.[3][6]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent

degradation.[1]

Temperature: Store at room temperature in a cool, dry place.[1][6]

Light: Keep in a dark place to avoid light-induced degradation.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and

chloroformates.[8]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Spill and Waste Disposal Protocol
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in section 3.1.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.[8][9]

Prevent the spill from entering drains.[6]

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.
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Contaminated materials should be treated as hazardous waste.

Visualization of Workflow
Workflow for Safe Handling and Storage of 4-sec-Butylaniline

Preparation

Handling

Post-Handling Storage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Before Handling

Verify Eyewash/Shower Access

Before Handling

Dispense Chemical
(Avoid Aerosols)

Before Handling

Perform Experiment

Decontaminate Glassware
and Work Area

After Experiment

Store in Tightly Closed Container
(Cool, Dry, Dark, Inert Atmosphere)

If not all is used

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 4-sec-Butylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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